Cas no 916176-53-9 (1H-Pyrrolo[2,3-b]pyridine, 4-bromo-5-chloro-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-5-chloro-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 916176-53-9
• MF: C₁₄H₁₀BrClN₂O₂S
• MW: 385.663400173187
• CID: 832937
• PubChem ID: 49758932
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-bromo-5-chloro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-5-chloro-1-[(4-methylphenyl)sulfonyl]-
• 8-benzyl-1,2,3,4,5,5a,6,7,9,9a-decahydropyrido[3,4-b]azepine
• 4-bromo-5-chloro-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• 8-Benzyl-decahydro-pyrido[3,4-b]azepine
• UOUXYCQYVQVYCQ-UHFFFAOYSA-N
• MFCD11616447
• SCHEMBL1718205
• 4-Bromo-5-chloro-1-tosyl-7-azaindole
• 916176-53-9
• SY310474
• 1H-Pyrrolo[2,3-b]pyridine,4-bromo-5-chloro-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C14H10BrClN2O2S/c1-9-2-4-10(5-3-9)21(19,20)18-7-6-11-13(15)12(16)8-17-14(11)18/h2-8H,1H3
• InChI Key： UOUXYCQYVQVYCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 383.93300
• Monoisotopic Mass: 383.93349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.34000
• LogP: 5.07840